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Compound of Interest

Compound Name: 1-Bromo-2-hexene

Cat. No.: B2936257

Technical Guide: 1-Bromo-2-hexene

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1-Bromo-2-hexene, a valuable
haloalkene intermediate in organic synthesis. Its utility in the construction of more complex
molecular architectures makes it a compound of interest for researchers in synthetic chemistry
and professionals in the field of drug development. This document outlines its chemical identity,
physicochemical properties, a detailed experimental protocol for its synthesis, and its
application in a representative synthetic workflow.

Chemical Identity and Properties

1-Bromo-2-hexene is an organobromine compound with the following key identifiers and
properties.
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Property Value Reference(s)

CAS Number 34686-76-5 [1]

Molecular Formula C6H11Br [11[2][3]

Molecular Weight 163.06 g/mol [2][3]

IUPAC Name 1-bromohex-2-ene [2]
1-bromo-2-hexene, (E)-1-

Synonyms [1112]
bromo-2-hexene

Appearance Assumed to be a liquid N/A

N ) 151.6 °C at 760 mmHg

Boiling Point . [1]
(estimated)

Density 1.213 g/cm3 (estimated) [1]

Flash Point 41.9 °C (estimated) [1]

Refractive Index

1.3968 (estimated)

[1]

Canonical SMILES

CCcCcC=CcCBr

[1]

InChl Key

SGEUYXUPUOLFHQ-
UHFFFAOYSA-N

[2]

Experimental Protocols
Synthesis of 1-Bromo-2-hexene from 2-Hexen-1-ol

A common and effective method for the synthesis of 1-Bromo-2-hexene is the bromination of
the corresponding allylic alcohol, 2-hexen-1-ol, using N-Bromosuccinimide (NBS) and
triphenylphosphine (PPh3). This reaction proceeds via an Appel-type reaction mechanism.

Reaction Scheme:
Detailed Methodology:

» Reagents and Equipment:
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o 2-Hexen-1-ol

o N-Bromosuccinimide (NBS)

o Triphenylphosphine (PPh3)

o Anhydrous dichloromethane (CH2CI2) or similar aprotic solvent

o Round-bottom flask

o Magnetic stirrer

o Ice bath

o Separatory funnel

o Rotary evaporator

o Standard glassware for extraction and purification

o Silica gel for column chromatography

Procedure:

o To a stirred solution of triphenylphosphine (1.1 equivalents) in anhydrous dichloromethane
under an inert atmosphere (e.g., nitrogen or argon), add N-Bromosuccinimide (1.1
equivalents) portion-wise at 0 °C (ice bath).

o Stir the resulting white suspension for 10-15 minutes at 0 °C.

o Add a solution of 2-hexen-1-ol (1.0 equivalent) in anhydrous dichloromethane dropwise to
the reaction mixture at 0 °C.

o Allow the reaction to warm to room temperature and stir for 2-4 hours, or until thin-layer
chromatography (TLC) indicates the complete consumption of the starting alcohol.

o Upon completion, concentrate the reaction mixture under reduced pressure using a rotary
evaporator.
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[e]

Add pentane or hexane to the residue to precipitate the triphenylphosphine oxide and
succinimide byproducts.

[e]

Filter the mixture through a pad of celite or silica gel, washing with additional pentane or
hexane.

[e]

Concentrate the filtrate under reduced pressure to yield the crude 1-Bromo-2-hexene.

o

Purify the crude product by flash column chromatography on silica gel using a non-polar
eluent (e.g., hexane or petroleum ether) to obtain the pure 1-Bromo-2-hexene.

o Expected Yield: Yields for this type of reaction are typically in the range of 70-90%,
depending on the purity of reagents and reaction conditions.

Synthetic Applications and Workflows

1-Bromo-2-hexene is a versatile intermediate in organic synthesis, primarily utilized in
nucleophilic substitution and coupling reactions where the bromo group can be displaced, or
the alkenyl moiety can be further functionalized. A representative workflow is its use in the
synthesis of other functionalized hexene derivatives, such as 5-hexen-1-ol, through a two-step
process involving an initial substitution followed by hydrolysis. While the provided reference
describes the synthesis of 5-hexen-1-ol from 6-bromo-1-hexene, a similar logic can be applied
to demonstrate the utility of 1-bromo-2-hexene as a synthetic building block.

Acetate Substitution

1-Bromo-2-hexene

2-Hexenyl Acetate

Hydrolysis

Potassium Acetate (KOAc)
Tetrabutylammonium Bromide

.
>
2-Hexen-1-ol

Base (e.g., NaOH)
Water (H20)
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Click to download full resolution via product page

Caption: Synthetic workflow for the conversion of 1-Bromo-2-hexene.

Safety and Handling

1-Bromo-2-hexene is expected to be a flammable liquid and an irritant.[3] Standard laboratory
safety precautions should be observed when handling this compound. These include working in
a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) such as
safety goggles, gloves, and a lab coat. Avoid contact with skin and eyes, and prevent inhalation
of vapors. In case of fire, use appropriate extinguishing media.[3]

Conclusion

1-Bromo-2-hexene serves as a useful C6 building block in organic synthesis. Its preparation
from the readily available 2-hexen-1-ol is straightforward, and its reactivity allows for its
incorporation into a variety of target molecules. This guide provides essential information for
researchers and drug development professionals to effectively and safely utilize this compound
in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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